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Compound of Interest

Compound Name: Volemitol

Cat. No.: B1209155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Volemitol, a naturally occurring seven-carbon sugar alcohol (heptitol), is found in various

plants, fungi, and bacteria.[1] While its primary metabolic roles have been elucidated in plant

species, particularly as a product of photosynthesis and a storage carbohydrate, its application

in broader metabolic studies, especially in mammalian systems, remains a nascent field of

investigation.[2] These application notes provide an overview of the known biochemistry of

Volemitol and propose potential applications and detailed experimental protocols for its use in

metabolic research, drawing parallels with the well-understood metabolism of other polyols.
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Property Value Reference

Systematic Name D-glycero-D-manno-Heptitol [1]

Molecular Formula C7H16O7 [3]

Molecular Weight 212.20 g/mol [3]

Solubility

Soluble in DMSO. To enhance

solubility, warming to 37°C and

sonication may be employed.

[4]

Stability

Store at -20°C for short-term

(up to 1 month) or -80°C for

long-term (up to 6 months)

storage. Avoid repeated

freeze-thaw cycles.

[4]

Potential Applications in Metabolic Research
Given the limited direct research on Volemitol in animal models, the following applications are

proposed based on the known metabolism of other sugar alcohols and the unique seven-

carbon structure of Volemitol.

Investigation of the Polyol Pathway: Volemitol can be used as a novel substrate to probe the

activity and substrate specificity of aldose reductase and sorbitol dehydrogenase, the key

enzymes of the polyol pathway.[5][6][7] This pathway is implicated in the pathophysiology of

diabetic complications.[5][7]

Gut Microbiome Modulation: As many polyols are poorly absorbed in the small intestine and

are fermented by the gut microbiota, Volemitol could be investigated for its prebiotic

potential and its effects on the composition and metabolic output of the gut microbiome.[8]

Metabolic Tracer Studies: Stable isotope-labeled Volemitol (e.g., ¹³C₇-Volemitol) can be

synthesized and used as a tracer to follow its metabolic fate in various biological systems,

providing insights into novel metabolic pathways.[9][10][11]

Cellular Energy Metabolism: As a carbohydrate source, Volemitol's ability to be metabolized

by different cell types and its impact on cellular energy homeostasis (e.g., ATP production,
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NAD+/NADH ratio) can be explored.

Experimental Protocols
The following are detailed, generalized protocols that can be adapted for the study of Volemitol
in various metabolic contexts.

Protocol 1: In Vitro Assessment of Volemitol Metabolism
in Mammalian Cells
Objective: To determine if Volemitol is metabolized by mammalian cells and to assess its effect

on the polyol pathway.

Materials:

Mammalian cell line of interest (e.g., retinal pericytes, renal mesangial cells)

Volemitol (powder)

Cell culture medium (e.g., DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Phosphate Buffered Saline (PBS)

Cell lysis buffer

Kits for measuring sorbitol and fructose

LC-MS/MS system for polyol analysis

Procedure:

Cell Culture: Culture the selected mammalian cell line to ~80% confluency in standard

growth medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin).
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Volemitol Treatment:

Prepare a stock solution of Volemitol in an appropriate solvent (e.g., DMSO, sterile

water).

Dilute the stock solution in a serum-free medium to final concentrations (e.g., 1 mM, 5

mM, 10 mM). Include a vehicle control.

Wash the cells with PBS and incubate with the Volemitol-containing medium for various

time points (e.g., 6, 12, 24 hours).

Sample Collection:

At each time point, collect the cell culture supernatant.

Wash the cells twice with ice-cold PBS.

Lyse the cells using a suitable lysis buffer and collect the cell lysate.

Metabolite Analysis:

Analyze the cell lysates and supernatants for the presence of Volemitol and its potential

metabolites (e.g., the corresponding seven-carbon sugar or other intermediates) using LC-

MS/MS.

Measure the intracellular concentrations of sorbitol and fructose using commercially

available assay kits to assess any impact on the endogenous polyol pathway.

Data Presentation:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1209155?utm_src=pdf-body
https://www.benchchem.com/product/b1209155?utm_src=pdf-body
https://www.benchchem.com/product/b1209155?utm_src=pdf-body
https://www.benchchem.com/product/b1209155?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment Time (h)

Intracellular
Volemitol
(nmol/mg
protein)

Intracellular
Sorbitol
(nmol/mg
protein)

Intracellular
Fructose
(nmol/mg
protein)

Vehicle Control 6

12

24

1 mM Volemitol 6

12

24

5 mM Volemitol 6

12

24

10 mM Volemitol 6

12

24

Protocol 2: In Vivo Investigation of Volemitol's Effect on
the Gut Microbiome in a Mouse Model
Objective: To assess the impact of dietary Volemitol supplementation on the composition and

function of the gut microbiome.

Materials:

C57BL/6 mice (or other appropriate strain)

Standard chow diet

Volemitol-supplemented chow diet (e.g., 5% w/w)
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Metabolic cages

Fecal sample collection tubes

DNA extraction kit for fecal samples

16S rRNA gene sequencing platform

GC-MS for Short-Chain Fatty Acid (SCFA) analysis

Procedure:

Acclimatization: Acclimatize mice to individual housing in metabolic cages for one week on a

standard chow diet.

Dietary Intervention:

Divide mice into two groups: Control (standard chow) and Volemitol (chow supplemented

with 5% Volemitol).

Provide diets and water ad libitum for a period of 4 weeks.

Sample Collection:

Collect fresh fecal samples at baseline (week 0) and at the end of the study (week 4).

Store immediately at -80°C.

Collect cecal contents at the end of the study for SCFA analysis.

Microbiome Analysis:

Extract total DNA from fecal samples using a commercial kit.

Perform 16S rRNA gene sequencing to determine the bacterial community composition.

Analyze the sequencing data to identify changes in bacterial diversity and the relative

abundance of different taxa.

SCFA Analysis:
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Analyze the cecal contents for the concentrations of major SCFAs (acetate, propionate,

butyrate) using GC-MS.

Data Presentation:
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Caption: Hypothetical entry of Volemitol into the polyol pathway.
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Experimental Workflow
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Caption: General experimental workflow for Volemitol metabolic studies.

Conclusion
Volemitol presents an interesting, yet understudied, molecule for metabolic research. While its

role in plant physiology is established, its effects in mammalian systems are largely unknown.

The proposed applications and protocols in these notes provide a framework for initiating

investigations into the metabolic fate and physiological effects of Volemitol. Such studies could

reveal novel insights into polyol metabolism, gut microbiome interactions, and cellular

bioenergetics, with potential implications for drug development and nutritional science.

Researchers are encouraged to adapt and optimize these generalized protocols to their

specific experimental models and research questions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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